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Compound of Interest

Compound Name: 2-lodo-4-methyl-6-nitrophenol

Cat. No.: B1268069

An In-depth Technical Guide on the Molecular Weight of 2-lodo-4-methyl-6-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of the chemical compound
2-lodo-4-methyl-6-nitrophenol. The information is presented to be a resource for
professionals engaged in research, scientific analysis, and drug development.

Compound Identification

The compound in question is 2-lodo-4-methyl-6-nitrophenol. It is identified by its chemical
structure and nomenclature.

e Chemical Name: 2-lodo-4-methyl-6-nitrophenol
e CAS Number: 69492-91-7
e Molecular Formula: C7HeINO3

Molecular Weight Determination

The molecular weight of a compound is a fundamental physical property, essential for
stoichiometric calculations in experimental protocols. It is determined by the sum of the atomic
weights of its constituent atoms.

Elemental Composition
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The molecular formula C7HsINOs indicates the presence of the following elements in one
molecule of the compound:

e Carbon (C)

e Hydrogen (H)
 lodine (I)

e Nitrogen (N)
e Oxygen (O)

Calculation and Data Presentation

The molecular weight is calculated by summing the atomic weights of all atoms present in the
molecule. The precise molecular weight for 2-lodo-4-methyl-6-nitrophenol is 279.0319 g/mol .
A nominal mass of 279 Da is also cited.[1]

The table below summarizes the quantitative data used for this determination.

Standard .
. . . Total Weight (
Element Symbol Atomic Count Atomic Weight
g/mol )

(g/mol)
Carbon C 7 12.011 84.077
Hydrogen H 6 1.008 6.048
lodine | 1 126.904 126.904
Nitrogen N 1 14.007 14.007
Oxygen O 3 15.999 47.997
Total C7HsINOs3 18 279.033

Note: The calculated total may differ slightly from the cited high-resolution mass spectrometry
value due to the use of standard atomic weights versus isotopic masses.
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Logical Relationship of Calculation

The following diagram illustrates the logical workflow for determining the molecular weight from

the compound's formula.

Molecular Weight Calculation Workflow

Compound
2-lodo-4-methyl-6-nitrophenol

yields

Molecular Formula

C7HeINO3
defines
Elemental Composition Atomic Weights
(C,H, I,N, O) (from Periodic Table)

provides counts for /' provides weights for

Summation of Atomic Weights
>(Atom Count * Atomic Weight)

results in

Calculated Molecular Weight
279.033 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-iodo-4-methyl-6-nitrophenol - C7H6INO3 | CSSB00000049950 [chem-space.com]

 To cite this document: BenchChem. [2-lodo-4-methyl-6-nitrophenol molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268069#2-iodo-4-methyl-6-nitrophenol-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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